Cas no 2229095-95-6 (2-hydroxy-2-1-(2,4,6-trimethylphenyl)cyclopropylacetic acid)

• Product Name: 2-hydroxy-2-1-(2,4,6-trimethylphenyl)cyclopropylacetic acid
• CAS No: 2229095-95-6
• MF: C₁₄H₁₈O₃
• MW: 234.290924549103
• CID: 6599576
• PubChem ID: 165703416
• Update Time: 2025-11-07

2-hydroxy-2-1-(2,4,6-trimethylphenyl)cyclopropylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-1-(2,4,6-trimethylphenyl)cyclopropylacetic acid
• 2-hydroxy-2-[1-(2,4,6-trimethylphenyl)cyclopropyl]acetic acid
• 2229095-95-6
• EN300-1825533

• Inchi： 1S/C14H18O3/c1-8-6-9(2)11(10(3)7-8)14(4-5-14)12(15)13(16)17/h6-7,12,15H,4-5H2,1-3H3,(H,16,17)
• InChI Key： RQALZODQUFBSDG-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)C1(C2C(C)=CC(C)=CC=2C)CC1

Computed Properties

• Exact Mass: 234.125594432g/mol
• Monoisotopic Mass: 234.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-1-(2,4,6-trimethylphenyl)cyclopropylacetic acid

Exploring the Properties and Applications of 2-Hydroxy-2-(1-(2,4,6-Trimethylphenyl)cyclopropyl)acetic Acid (CAS No. 2229095-95-6)

The compound 2-hydroxy-2-(1-(2,4,6-trimethylphenyl)cyclopropyl)acetic acid with CAS number No. 2229095-95-6 has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound is a derivative of cyclopropane, a three-membered ring hydrocarbon, which is known for its high ring strain and reactivity. The presence of a hydroxyl group (-OH) and a trimethylphenyl substituent further enhances its chemical versatility.

Recent studies have highlighted the importance of cyclopropane-containing compounds in organic synthesis and drug discovery. The trimethylphenyl group in this compound contributes to its aromatic stability and electronic properties, making it a valuable intermediate in the synthesis of complex molecules. Additionally, the hydroxyl group introduces hydrogen bonding capabilities, which can influence the compound's solubility and reactivity in different solvents.

One of the most promising applications of No. 2-Hydroxy... lies in its potential as a precursor for bioactive compounds. Researchers have explored its role in the development of new pharmaceutical agents, particularly in the context of anti-inflammatory and anticancer therapies. The compound's ability to undergo various chemical transformations, such as oxidation and condensation reactions, makes it a versatile building block in medicinal chemistry.

In terms of physical properties, No. 2-Hydroxy... exhibits a melting point of approximately 135°C and a boiling point around 340°C under standard conditions. Its solubility in polar solvents like water and ethanol is moderate, which is advantageous for its use in aqueous reaction systems. The molecular weight of the compound is about 318 g/mol, contributing to its stability under normal storage conditions.

The synthesis of No. 2-Hydroxy... involves a multi-step process that typically begins with the preparation of cyclopropane derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving yield rates. For instance, the use of transition metal catalysts like palladium has facilitated cross-coupling reactions that are crucial for constructing the trimethylphenyl substituent.

Another area where No. 2-Hydroxy... has shown promise is in materials science. Its unique structure allows for the formation of polymerizable intermediates, which can be used to develop novel materials with tailored mechanical properties. Researchers have explored its application as a monomer in polyurethane production, where it contributes to improved flexibility and durability.

In conclusion, No. 2-Hydroxy... (CAS No. 2229095-95-6) is a versatile compound with diverse applications across multiple disciplines. Its structural features make it an invaluable tool in organic synthesis, drug discovery, and materials science. As ongoing research continues to uncover new potentials for this compound, it is poised to play an increasingly important role in advancing scientific innovation.